Cas no 1705560-93-5 (2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine)

• Product Name: 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine
• CAS No: 1705560-93-5
• MF: C₁₈H₁₉N₇O₂
• MW: 365.389162302017
• CID: 5549952
• Update Time: 2025-06-15

2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• (5-methylpyrazin-2-yl)-[3-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]piperidin-1-yl]methanone
• 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine

• Inchi： 1S/C18H19N7O2/c1-12-8-22-15(10-21-12)18(26)25-6-2-3-13(11-25)7-16-23-17(24-27-16)14-9-19-4-5-20-14/h4-5,8-10,13H,2-3,6-7,11H2,1H3
• InChI Key： SEJKAPDJCAZXLL-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)N=C1)(N1CCCC(CC2ON=C(C3=NC=CN=C3)N=2)C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine

Introduction to 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine (CAS No. 1705560-93-5)

2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine (CAS No. 1705560-93-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The intricate molecular architecture of this compound includes a pyrazine core, a piperidine ring, and an oxadiazole moiety, each contributing to its distinct pharmacological properties.

The synthesis of 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine involves a series of well-defined chemical reactions. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for further research and development. The key steps in its synthesis include the formation of the piperidine ring, the introduction of the oxadiazole moiety, and the final coupling with the pyrazine core.

In terms of its pharmacological profile, 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine has demonstrated significant activity in several biological assays. Studies have shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways, such as COX and LOX enzymes. Additionally, it has shown promising results in inhibiting the proliferation of various cancer cell lines, making it a potential candidate for cancer therapy.

The mechanism of action of 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine is multifaceted. It appears to target multiple signaling pathways involved in inflammation and cancer progression. One of the key mechanisms is its ability to modulate the activity of nuclear factor-kappa B (NF-kB), a transcription factor that plays a central role in inflammation and immune responses. By inhibiting NF-kB activation, this compound can reduce the expression of pro-inflammatory cytokines and chemokines.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-methyl-5-(3-{[3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl]methyl}piperidine-1-carbonyl)pyrazine. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and suggest that further clinical development is warranted.

Beyond its therapeutic applications, 2-methyl-5-(3-{[3-(pyrazin-2-y l)-1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } p i p e r i d i n e - 1 - c a r b o n y l ) p y r a z i n e has also been studied for its potential use in diagnostic imaging. The unique chemical properties of this compound make it suitable for labeling with radiotracers or fluorescent tags, enabling its use in non-invasive imaging techniques such as PET or MRI. This could provide valuable insights into disease progression and treatment response.

In conclusion, 2-methyl-5-(3-{[3-(pyrazin - 2 - y l ) - 1 , 2 , 4 - o x a d i a z o l - 5 - y l ] m e t h y l } p i p e r i d i n e - 1 - c a r b o n y l ) p y r a z i n e (CAS No. 1705560 - 93 - 5) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its unique structure and multifaceted biological activities make it a promising candidate for various therapeutic applications. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its future use in clinical practice.